A heterotriangulene polymer for air-stable organic field-effect transistors†
Polymer Chemistry Pub Date: 2013-04-10 DOI: 10.1039/C3PY00089C
Abstract
We report on a novel air-stable p-type heterotriangulene
Recommended Literature
- [1] Facile formation of a microporous chitosan hydrogel based on self-crosslinking†
- [2] A flexible metallic actuator using reduced graphene oxide as a multifunctional component†
- [3] Correlation of diffusion and performance in sequentially processed P3HT/PCBM heterojunction films by time-resolved neutron reflectometry
- [4] More than just a barrier: using physical models to couple membrane shape to cell function
- [5] Morphology of all-polymer solar cells
- [6] Polystyrene bound oxidovanadium(IV) and dioxidovanadium(V) complexes of histamine derived ligand for the oxidation of methyl phenyl sulfide, diphenyl sulfide and benzoin†
- [7] Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster†
- [8] Superhydrophobic and superoleophilic properties of graphene-based sponges fabricated using a facile dip coating method†
- [9] Chemistry through cocrystals: pressure-induced polymerization of C2H2·C6H6 to an extended crystalline hydrocarbon†
- [10] Contents
Journal Name:Polymer Chemistry
Research Products
-
CAS no.: 14104-19-9
-
CAS no.: 11100-24-6